Cas no 2229311-53-7 (2-(2-Amino-2-methylpropyl)-6-bromo-4-chlorophenol)

• Product Name: 2-(2-Amino-2-methylpropyl)-6-bromo-4-chlorophenol
• CAS No: 2229311-53-7
• MF: C₁₀H₁₃BrClNO
• MW: 278.57332110405
• CID: 5762369
• PubChem ID: 165782300
• Update Time: 2025-05-19

2-(2-Amino-2-methylpropyl)-6-bromo-4-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(2-amino-2-methylpropyl)-6-bromo-4-chlorophenol
• 2229311-53-7
• EN300-1922521
• 2-(2-Amino-2-methylpropyl)-6-bromo-4-chlorophenol

• Inchi： 1S/C10H13BrClNO/c1-10(2,13)5-6-3-7(12)4-8(11)9(6)14/h3-4,14H,5,13H2,1-2H3
• InChI Key： BYQHWPYRPMKYQK-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1O)CC(C)(C)N)Cl

Computed Properties

• Exact Mass: 276.98690g/mol
• Monoisotopic Mass: 276.98690g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(2-Amino-2-methylpropyl)-6-bromo-4-chlorophenol

Comprehensive Overview of 2-(2-Amino-2-methylpropyl)-6-bromo-4-chlorophenol (CAS No. 2229311-53-7)

2-(2-Amino-2-methylpropyl)-6-bromo-4-chlorophenol (CAS No. 2229311-53-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound, characterized by the presence of bromo and chloro substituents on a phenolic ring, along with an amino-2-methylpropyl side chain, exhibits properties that make it valuable for various applications. Researchers and industry professionals frequently search for this compound under terms like "2-(2-Amino-2-methylpropyl)-6-bromo-4-chlorophenol synthesis", "CAS 2229311-53-7 applications", and "bromo-chlorophenol derivatives", reflecting its relevance in modern chemistry.

The molecular structure of 2-(2-Amino-2-methylpropyl)-6-bromo-4-chlorophenol contributes to its versatility. The phenolic hydroxyl group enhances its solubility in polar solvents, while the bromo and chloro groups introduce electron-withdrawing effects, influencing its reactivity. These features are particularly important in drug discovery, where such compounds are often explored as intermediates for antimicrobial agents or enzyme inhibitors. Recent trends in pharmaceutical research highlight a growing interest in halogenated phenols, making this compound a subject of ongoing studies.

In addition to its pharmaceutical potential, 2-(2-Amino-2-methylpropyl)-6-bromo-4-chlorophenol is also investigated for its role in material science. The compound's ability to form stable complexes with metals has led to its use in catalysis and polymer stabilization. Searches for "halogenated phenol catalysts" and "amino-phenol derivatives in materials" often lead to discussions about this compound, underscoring its interdisciplinary importance.

The synthesis of 2-(2-Amino-2-methylpropyl)-6-bromo-4-chlorophenol typically involves multi-step organic reactions, including halogenation and amination processes. Optimizing these reactions is a common topic among chemists, as reflected in queries like "efficient synthesis of bromo-chlorophenol derivatives". Recent advancements in green chemistry have also spurred interest in developing eco-friendly synthetic routes for such compounds, aligning with global sustainability goals.

Market dynamics for 2-(2-Amino-2-methylpropyl)-6-bromo-4-chlorophenol are influenced by its niche applications. While not a bulk chemical, its demand in research and specialty chemical sectors remains steady. Analysts tracking "fine chemical market trends" often note the compound's role in developing novel bioactive molecules. Furthermore, regulatory compliance and safe handling practices are frequently discussed, ensuring its use adheres to industry standards.

In conclusion, 2-(2-Amino-2-methylpropyl)-6-bromo-4-chlorophenol (CAS No. 2229311-53-7) is a compound of significant scientific and industrial interest. Its structural uniqueness, combined with its applications in pharmaceuticals and materials science, makes it a valuable subject for ongoing research. For those seeking detailed information, keywords such as "bromo-chlorophenol properties", "CAS 2229311-53-7 uses", and "amino-phenol derivative synthesis" provide a gateway to further exploration.